Cas no 73480-87-2 (Isoquinoline, 6-chloro-1,3-dimethyl-)
73480-87-2 structure
Product Name:Isoquinoline, 6-chloro-1,3-dimethyl-
CAS No:73480-87-2
MF:C11H10ClN
MW:191.656801700592
CID:542397
PubChem ID:12542964
Update Time:2025-04-19
Isoquinoline, 6-chloro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 6-chloro-1,3-dimethyl-
- 6-chloro-1,3-dimethylisoquinoline
- DTXSID40501925
- SCHEMBL15933155
- 73480-87-2
-
- Inchi: 1S/C11H10ClN/c1-7-5-9-6-10(12)3-4-11(9)8(2)13-7/h3-6H,1-2H3
- InChI Key: UXIDNCBGQVOCNH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C)=NC(C)=CC=2C=1
Computed Properties
- Exact Mass: 191.0501770g/mol
- Monoisotopic Mass: 191.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 6-chloro-1,3-dimethyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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